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Introduction

cis-Isolimonenol, systematically known as (1S,4R)-p-Mentha-2,8-dien-1-ol, is a naturally
occurring monoterpene alcohol. It is a constituent of the essential oils of various plants,
including citrus fruits like oranges and lemons, as well as species of Mentha (mint) and
Cymbopogon flexuosus.[1][2][3] As a chiral molecule, its specific stereochemistry contributes to
its unique physical and biological properties.[1] This technical guide provides an in-depth
overview of the physical and chemical properties of cis-lsolimonenol, outlines relevant
experimental protocols for its formulation, and discusses its significant role as a chemical
intermediate in the pharmaceutical industry.

Physical and Chemical Properties

cis-Isolimonenol is a colorless, viscous liquid at room temperature with a characteristic strong,
citrus-like aroma.[1] It transitions to a solid state at temperatures below 18°C.[4] Its properties

are summarized in the tables below.
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Table 1: General Physical and Chemical Properties

Property Value Source(s)
Colorless to light yellow,

Appearance viscous liquid (>18°C); Solid [1114]
(<18°C)

Molecular Formula C10H160 [1][2][5]

Molecular Weight 152.24 g/mol [51[6]

Melting Point 18°C [6]

Boiling Point 216.8°C at 760 mmHg

Density ~0.9 £ 0.1 g/cm?3 [1]

Flash Point 87°C

Purity >97% [5]

Vapor Pressure Relatively low [1]

Table 2: Chemical Identifiers

Identifier Value Source(s)

CAS Number 22972-51-6 [2][5]
1S,4R)-1-methyl-4-(prop-1-en-

IUPAC Name ( ) yl-4-(prop [6]
2-yl)cyclohex-2-en-1-ol
(1S,4R)-p-Mentha-2,8-dien-1-

Synonyms ol, (+)-cis-p-Mentha-2,8-dien- [4107118]
1-ol
MKPMHJQMNACGDI-

INChl Key
VHSXEESVSA-N
O[C@]1(C)C=C--INVALID-

SMILES [C@ILC) [4][5]

LINK--CC1
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Solubility and Formulation Protocols

cis-Isolimonenol is characterized by its poor solubility in water but high solubility in various
organic solvents, making it suitable for diverse formulations.[1][2]

Table 3: Solubility Data

Concentration /
Solvent . Source(s)
Observation

Poorly soluble (448.1 mg/L @
Water Y ) ( J [1109]
25°C, estimated)

) Highly soluble in ethanol,
Organic Solvents ) [1][2]
diethyl ether, chloroform

100 mg/mL (656.86 mM);
DMSO _ o [4][7]
requires ultrasonic assistance

] > 2.5 mg/mL (16.42 mM) in
DMSO & Corn Oil ] [7]
10% DMSO >> 90% corn oil

> 2.5 mg/mL (16.42 mM) in
DMSO & SBE-B-CD 10% DMSO >> 90% (20% [7]
SBE-B-CD in saline)

Experimental Protocols: Preparation of Solutions

Detailed methodologies for creating stock and in vivo solutions are critical for experimental
reproducibility. The following protocols are provided for reference.

Protocol 2.1: In Vitro Stock Solution Preparation To prepare a high-concentration stock solution
for in vitro assays, dissolve cis-Isolimonenol in newly opened, hygroscopic-free DMSO to a
concentration of 100 mg/mL.[4] Use of an ultrasonic bath is recommended to ensure complete
dissolution.[4][10]

Protocol 2.2: In Vivo Formulation For in vivo studies, a multi-step solvent addition process is
often employed to create a stable formulation. A common protocol involves the sequential
addition of solvents in the following ratio:
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10% DMSO

40% PEG300

5% Tween-80

45% saline

Ensure the compound is fully dissolved in each solvent before adding the next.[7] An
alternative formulation for administration in corn oil involves preparing a solution of > 2.5
mg/mL by first dissolving the compound in 10% DMSO and then adding 90% corn oil.[7]

In Vitro Stock Solution In Vivo Formulation

cis-Isolimonenol

(1. Dissolve in 10% DMSO)

2. Add 40% PEG300

:

Final Stock Solution 3. Add 5% Tween-80

:

4. Add 45% Saline

cis-Isolimonenol
(Solid/Liquid)

Add DMSO
(100 mg/mL)

Ultrasonic Bath

Final Formulation
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Caption: Experimental workflows for preparing in vitro and in vivo solutions of cis-
Isolimonenol.

Isolation, Synthesis, and Applications

cis-Isolimonenol is naturally sourced but can also be prepared synthetically. It serves as a
valuable building block in the synthesis of more complex molecules.

Isolation: The primary method for obtaining cis-Isolimonenol is through the extraction and
fractional distillation of essential oils from plant sources.[2]

Synthesis: Chemoenzymatic synthesis and biotransformation or chemical oxidation of related
monoterpene hydrocarbons are common industrial preparation methods.[2][7] These
techniques are often preferred as they can preserve the compound's chirality, which is crucial
for its biological function.[2]

Key Application: Pharmaceutical Intermediate A significant application of cis-Isolimonenol is
its use as a drug intermediate. Notably, it is a precursor in the synthesis of Epidiolex, an anti-
epileptic medication.[4][7] This highlights its importance in the pharmaceutical supply chain.
While the broader class of monoterpenes and terpenoids exhibit a wide range of biological
activities—including anti-inflammatory, antimicrobial, and anticancer effects—the primary
documented role of cis-Isolimonenol itself is as a synthetic precursor.[11][12][13][14]
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Caption: Logical relationship of cis-lsolimonenol from its sources to its application as a drug
intermediate.

Spectral Data

Structural elucidation and purity assessment of cis-lsolimonenol are typically performed using
a combination of spectroscopic techniques, including *H-NMR, 13C-NMR, and IR spectroscopy,
alongside mass spectrometry (MS).[15][16] The Kovats Retention Index, a parameter used in
gas chromatography, has also been reported for this compound.[6]

Safety and Handling

Understanding the hazard profile of a chemical is essential for safe handling in a laboratory or
industrial setting.
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Table 4: GHS Hazard and Precautionary Statements

Category Information Source(s)
Pictogram GHSO07 (Harmful/Irritant)
Signal Word Warning

Hazard Statements

H302: Harmful if
swallowed.H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P280: Wear protective
gloves/protective clothing/eye
protection/face
protection.P302+P352: IF ON
SKIN: Wash with plenty of
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Storage

Store at 4°C or -20°C for long-
term stability. Keep in a cool,
dry, well-ventilated area away

from ignition sources.

[21141[7]

Conclusion

cis-Isolimonenol is a monoterpene of significant interest due to its well-defined physical and

chemical properties and its crucial role as a synthetic intermediate in the pharmaceutical

industry. Its natural origin, coupled with established methods for synthesis and formulation,

makes it a valuable compound for drug development professionals. A thorough understanding
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of its properties, handling requirements, and solubility characteristics is paramount for its
effective and safe utilization in research and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [A Technical Guide to cis-Isolimonenol: Properties,
Protocols, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121254/docs#a-technical-guide-to-cis-isolimonenol-
properties-protocols-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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